Cas no 1806958-05-3 (Methyl 3-(aminomethyl)-5-(difluoromethyl)-4-iodopyridine-2-acetate)

• Product Name: Methyl 3-(aminomethyl)-5-(difluoromethyl)-4-iodopyridine-2-acetate
• CAS No: 1806958-05-3
• MF: C₁₀H₁₁F₂IN₂O₂
• MW: 356.107821702957
• CID: 4895009
• Update Time: 2025-11-01

Methyl 3-(aminomethyl)-5-(difluoromethyl)-4-iodopyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-5-(difluoromethyl)-4-iodopyridine-2-acetate

• Inchi： 1S/C10H11F2IN2O2/c1-17-8(16)2-7-5(3-14)9(13)6(4-15-7)10(11)12/h4,10H,2-3,14H2,1H3
• InChI Key： AFAREOFDNPBIDL-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=CN=C(CC(=O)OC)C=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 0.8
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-(aminomethyl)-5-(difluoromethyl)-4-iodopyridine-2-acetate

Methyl 3-(aminomethyl)-5-(difluoromethyl)-4-iodopyridine-2-acetate (CAS No. 1806958-05-3): An Overview

Methyl 3-(aminomethyl)-5-(difluoromethyl)-4-iodopyridine-2-acetate (CAS No. 1806958-05-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives and is characterized by the presence of a difluoromethyl group, an iodine atom, and an aminomethyl moiety, which collectively contribute to its distinct chemical properties and biological activities.

The synthesis of Methyl 3-(aminomethyl)-5-(difluoromethyl)-4-iodopyridine-2-acetate involves a series of well-defined chemical reactions, including the formation of the pyridine ring, the introduction of the difluoromethyl group, and the functionalization of the aminomethyl and methyl ester functionalities. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for further research and development.

One of the key areas of interest for Methyl 3-(aminomethyl)-5-(difluoromethyl)-4-iodopyridine-2-acetate is its potential as a lead compound in drug discovery. The presence of the difluoromethyl group has been shown to enhance metabolic stability and improve pharmacokinetic properties, while the iodine atom can serve as a useful handle for radiolabeling studies. The aminomethyl moiety provides a versatile site for further functionalization, allowing for the exploration of various derivatives with enhanced biological activities.

In preclinical studies, Methyl 3-(aminomethyl)-5-(difluoromethyl)-4-iodopyridine-2-acetate has demonstrated promising activity against several disease targets. For instance, it has shown potent inhibitory effects on specific enzymes involved in cancer cell proliferation and metastasis. Additionally, preliminary data suggest that this compound may have anti-inflammatory properties, making it a potential candidate for treating inflammatory disorders.

The biological activity of Methyl 3-(aminomethyl)-5-(difluoromethyl)-4-iodopyridine-2-acetate is attributed to its ability to interact with specific protein targets. Molecular docking studies have revealed that this compound can bind to key residues within the active sites of target proteins, thereby modulating their function. This binding affinity is further supported by in vitro assays that demonstrate high selectivity and low cytotoxicity towards non-target cells.

Recent research has also focused on optimizing the pharmacological profile of Methyl 3-(aminomethyl)-5-(difluoromethyl)-4-iodopyridine-2-acetate. Structure-activity relationship (SAR) studies have identified critical structural elements that are essential for maintaining or enhancing its biological activity. These findings have guided the design of novel analogs with improved potency and reduced side effects.

In addition to its therapeutic potential, Methyl 3-(aminomethyl)-5-(difluoromethyl)-4-iodopyridine-2-acetate has been explored as a tool compound in chemical biology research. Its unique chemical structure makes it an ideal candidate for probing specific biological pathways and understanding the mechanisms underlying various disease states. For example, it has been used in high-throughput screening assays to identify novel protein-protein interactions and signaling pathways.

The safety profile of Methyl 3-(aminomethyl)-5-(difluoromethyl)-4-iodopyridine-2-acetate is another important aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity in both in vitro and in vivo models. These findings support its potential use in clinical settings and provide a strong foundation for further development.

In conclusion, Methyl 3-(aminomethyl)-5-(difluoromethyl)-4-iodopyridine-2-acetate (CAS No. 1806958-05-3) represents a promising compound with diverse applications in medicinal chemistry and drug discovery. Its unique structural features, coupled with its favorable biological activities and safety profile, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.